Cas no 1355225-38-5 (1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one)

• Product Name: 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one
• CAS No: 1355225-38-5
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5149996
• Update Time: 2025-06-08

1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one
• 1-Propanone, 1-[5-methyl-6-(1-piperazinyl)-3-pyridinyl]-

• Inchi： 1S/C13H19N3O/c1-3-12(17)11-8-10(2)13(15-9-11)16-6-4-14-5-7-16/h8-9,14H,3-7H2,1-2H3
• InChI Key： XBWYSLVXQKCLQQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(N2CCNCC2)N=C1)(=O)CC

Additional information on 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one

Chemical Profile of 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one (CAS No. 1355225-38-5)

1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound, identified by the chemical abstracts service number CAS No. 1355225-38-5, belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further research and development. The presence of multiple heterocyclic rings, including a pyridine and a piperazine moiety, contributes to its intricate chemical framework and suggests possible interactions with biological targets.

The molecular structure of 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one consists of a pyridine ring substituted at the 3-position with a propyl group, which is further connected to a piperazine ring at the 6-position. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, often found in drugs that interact with neurotransmitter receptors. The methyl group at the 5-position of the pyridine ring adds another layer of structural complexity, which may influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

In recent years, there has been growing interest in developing novel compounds that incorporate both pyridine and piperazine scaffolds due to their demonstrated efficacy in modulating various biological pathways. For instance, derivatives of these structures have shown promise in the treatment of neurological disorders, such as depression and schizophrenia, by targeting serotonin and dopamine receptors. The compound 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one represents an example of such a hybrid molecule, which may exhibit similar therapeutic potential.

One of the key aspects that make this compound intriguing is its potential for further derivatization. The presence of both reactive sites—the propyl group and the piperazine nitrogen—allows for modifications that could enhance its binding affinity or selectivity towards specific biological targets. Researchers have been exploring various strategies to optimize these properties, including the introduction of additional functional groups or the alteration of existing ones. Such modifications are critical in drug discovery, as they can significantly impact the compound's efficacy and safety profile.

The synthesis of 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to larger-scale applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential interactions of 1-(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-propan-1-one with biological targets. These studies can provide valuable insights into binding affinities, enzyme inhibition profiles, and other key parameters that are crucial for assessing its therapeutic potential. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacological evaluation of 1-(5-Methyl-6-piperazin-1-ylopyridin3 - yl)-propan - 1 - one has revealed several promising characteristics. Initial in vitro studies suggest that this compound may exhibit activity against enzymes and receptors involved in neurological disorders. Furthermore, its structural features suggest potential interactions with other therapeutic targets, such as kinases and ion channels. These findings underscore the importance of continued research to fully elucidate its biological profile.

Regulatory considerations are also an essential part of any pharmaceutical development process. Ensuring compliance with safety and quality standards is critical for advancing compounds like 1-(5-Methyl - 6 - piperazin - 1 - yl - pyridin - 3 - yl) - propan - 1 - one through clinical trials and eventual market approval. Collaborative efforts between chemists, biologists, and regulatory experts are necessary to navigate these challenges effectively.

In conclusion, 1-(5-Methyl - 6 - piperazin - 1 - yl - pyridin - 3 - yl) - propan - 1 - one (CAS No .13552 25 _38_5) represents a fascinating subject for further investigation in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary data , make it a compelling candidate for future research . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in the development of novel therapeutics .